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Compound of Interest

Compound Name: Protoaescigenin

Cat. No.: B8773068 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Protoaescigenin is a triterpenoid sapogenin that forms the aglycone backbone of a complex

mixture of saponins known as escins. These compounds are primarily isolated from the seeds

of the horse chestnut tree (Aesculus hippocastanum) and are of significant pharmaceutical

interest due to their anti-inflammatory, vasoprotective, and antioxidant properties. This

document provides an in-depth overview of the physical and chemical properties of

protoaescigenin, detailed experimental protocols for its characterization, and a summary of its

biological activities.

Core Physical and Chemical Properties
The fundamental physicochemical characteristics of protoaescigenin are summarized below.

This data is crucial for its identification, purification, and formulation in research and

development settings.
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Property Value Reference

Molecular Formula C₃₀H₅₀O₆ [1][2]

Molecular Weight 506.7 g/mol [2]

Exact Mass 506.360739 g/mol [2]

IUPAC Name

(2S,3S,4S,4aR,6aR,6bS,8aS,1

1S,12aR,14bS)-2,3,4,8a,11-

pentahydroxy-4,6a,6b,11,14b-

pentamethyl-10-methylidene-

2,3,4,4a,5,6,6a,6b,7,8,8a,9,10,

11,12,12a,14,14a,14b-

icosahydropicene-2-

carbaldehyde

Inferred from structure

InChI

InChI=1S/C30H50O6/c1-

25(2)13-18-17-7-8-20-26(3)11-

10-21(33)27(4,15-31)19(26)9-

12-28(20,5)29(17,6)14-

22(34)30(18,16-

32)24(36)23(25)35/h7,18-

24,31-36H,8-16H2,1-

6H3/t18-,19?,20?,21?,22-,23-,

24-,26?,27?,28?,29+,30-/m1/s

1

[2]

InChIKey
VKJLHZZPVLQJKG-

JGNDMJPCSA-N
[2]

Synonyms

Protoescigenin, 3-beta,16-

alpha,21-beta,22-alpha,24,28-

hexahydroxy-olean-12-ene

[2]

Experimental Protocols: Isolation, Purification, and
Characterization
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The characterization of protoaescigenin involves a multi-step process beginning with its

liberation from the parent saponin mixture, followed by purification and subsequent analysis

using various spectroscopic and chromatographic techniques.

Isolation and Purification
Protoaescigenin is not typically found in its free form in nature but is derived from the

hydrolysis of escins. The general workflow for its preparation is outlined below.
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Source Material

Extraction & Hydrolysis

Purification

Horse Chestnut Seeds
(Aesculus hippocastanum)

Extraction with
Aqueous Alcohol

Two-Step Hydrolysis of Escin
(Acidic then Basic Conditions)

Crude Sapogenin Mixture

Enrichment Process

Isolation of Solid Mixture

Purification (e.g., Crystallization)

High-Purity Protoaescigenin
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Techniques

Derived Data

Purified Protoaescigenin

HPLC Mass Spectrometry (MS) NMR Spectroscopy

Purity & Quantification
Molecular Weight &

Formula Confirmation
Structural Elucidation

Protoaescigenin
(and its derivatives)

Oxidative Stress
(ROS Production)

Scavenging

Pro-inflammatory
Signaling Pathways

(e.g., NF-κB)

Inflammatory Stimuli

Cellular & Vascular
Damage

Reduced Inflammation

Decreased Oxidative Damage
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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